3-fluoro-N-{[(4-fluoro-3-nitrophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 3-fluoro-N-[(4-fluoro-3-nitrophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C14H9F2N3O3S/c15-9-3-1-2-8(6-9)13(20)18-14(23)17-10-4-5-11(16)12(7-10)19(21)22/h1-7H,(H2,17,18,20,23)
• InChI Key: HAUHBMYDXSYBCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)NC(=S)NC2=CC(=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C14H9F2N3O3S
• Molecular Weight: 337.30 g/mol

Description

3-fluoro-N-{[(4-fluoro-3-nitrophenyl)amino]carbonothioyl}benzamide, also known as FNIT, is a chemical compound that has been extensively studied for its potential applications in scientific research. FNIT is a member of the thioamide family of compounds, which are known for their diverse biological activities. In

Mechanism of Action

3-fluoro-N-{[(4-fluoro-3-nitrophenyl)amino]carbonothioyl}benzamide is believed to exert its biological activity through the inhibition of key enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit the growth and proliferation of cancer cells. In addition, it has been shown to have anti-inflammatory effects, reducing the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

3-fluoro-N-{[(4-fluoro-3-nitrophenyl)amino]carbonothioyl}benzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for use in research. It has also been extensively studied, with a range of biological activities and mechanisms of action identified. However, there are also limitations to its use. This compound has been shown to have limited solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 3-fluoro-N-{[(4-fluoro-3-nitrophenyl)amino]carbonothioyl}benzamide. One area of interest is the development of this compound derivatives with improved solubility and bioavailability. Another area of interest is the identification of additional biological activities and mechanisms of action for this compound. Finally, the potential therapeutic applications of this compound in cancer and inflammatory diseases warrant further investigation.

Synthesis Methods

3-fluoro-N-{[(4-fluoro-3-nitrophenyl)amino]carbonothioyl}benzamide can be synthesized through a multi-step process involving the reaction of 4-fluoro-3-nitroaniline with carbon disulfide and subsequent reaction with 3-fluorobenzoyl chloride. The resulting product is purified through column chromatography and recrystallization to yield pure this compound.

Scientific Research Applications

3-fluoro-N-{[(4-fluoro-3-nitrophenyl)amino]carbonothioyl}benzamide has been studied for its potential applications in a variety of scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to have activity against a range of cancer cell lines, making it a potential candidate for cancer therapy. This compound has also been studied for its activity against bacterial and fungal infections, as well as its potential as an anti-inflammatory agent.